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Compound of Interest |

2-(2,3-
Compound Name: Dimethylphenoxy)propanohydrazi
de

Cat. No.: B116236

An In-depth Technical Guide on 2-(2,3-
Dimethylphenoxy)propanohydrazide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-(2,3-Dimethylphenoxy)propanohydrazide is
limited in publicly available literature. This guide synthesizes information from its immediate
precursor and analogous compounds to provide a comprehensive overview of its predicted
properties, structure, and potential biological significance.

Chemical Properties and Structure

2-(2,3-Dimethylphenoxy)propanohydrazide is a hydrazide derivative of 2-(2,3-
dimethylphenoxy)propanoic acid. The introduction of the hydrazide functional group is a
common strategy in medicinal chemistry to explore new pharmacological activities. While
specific experimental data for the title compound is not readily available, its fundamental
properties can be predicted based on its chemical structure and the known properties of its
precursor.

Predicted Physicochemical Properties
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The following table summarizes the predicted and known properties of 2-(2,3-
Dimethylphenoxy)propanohydrazide and its carboxylic acid precursor.

2-(2,3- 2-(2,3-
Property Dimethylphenoxy)propano Dimethylphenoxy)propano
ic Acid (Precursor) hydrazide (Predicted)
Molecular Formula C11H1403 C11H1eN202
Molecular Weight 194.23 g/mol 208.26 g/mol
2-(2,3- 2-(2,3-
IUPAC Name dimethylphenoxy)propanoic dimethylphenoxy)propanohydr
acid azide
CAS Number 22504-84-3 Not available
_ _ Not available in searched Not available. Expected to be
Melting Point )
results. a solid at room temperature.
) ) Not available. Likely to
N ) Not available in searched .
Boiling Point decompose upon heating to

results. .
high temperatures.

) ) Predicted to be soluble in polar
- Not available in searched ] )
Solubility organic solvents like methanol,

results.
ethanol, and DMSO.
Not available in searched Likely a white to off-white
Appearance ) ]
results. crystalline solid.

Chemical Structure

The structure of 2-(2,3-Dimethylphenoxy)propanohydrazide consists of a 2,3-dimethylphenyl
group linked via an ether bond to a propanohydrazide moiety. The presence of the hydrazide
group (-CONHNHz) makes it a versatile intermediate for the synthesis of various heterocyclic
compounds, such as oxadiazoles and pyrazoles, which are of significant interest in drug
discovery.

Structure:
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Synthesis and Experimental Protocols

A standard and effective method for the synthesis of carboxylic acid hydrazides is the reaction
of the corresponding ester with hydrazine hydrate. This two-step synthesis starts from the
commercially available 2-(2,3-dimethylphenoxy)propanoic acid.

Proposed Synthesis Workflow

The logical flow for the synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide is outlined
below.

2-(2,3-Dimethylphenoxy)propanoic Acid

ethanol, H2SOa (cat.)
Reflux

Esterification
(e.g., Fischer Esterification)

i

Methyl 2-(2,3-dimethylphenoxy)propanoate
(Intermediate Ester)

ydrazine Hydrate (NH2NH2-H20)
Methanol, Reflux

Hydrazinolysis

:

2-(2,3-Dimethylphenoxy)propanohydrazide
(Final Product)

:

Purification
(Recrystallization)
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Caption: Proposed two-step synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide.

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 2-(2,3-dimethylphenoxy)propanoate (Ester Intermediate)

Reaction Setup: To a solution of 2-(2,3-dimethylphenoxy)propanoic acid (1.0 eq) in methanol
(10 volumes), add a catalytic amount of concentrated sulfuric acid (0.1 eq).

Reaction Condition: Heat the mixture to reflux and stir for 4-6 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting material is consumed.

Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced
pressure to remove excess methanol.

Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated
sodium bicarbonate solution and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in
vacuo to yield the crude methyl ester, which can be used in the next step without further
purification.

Step 2: Synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide

Reaction Setup: Dissolve the crude methyl 2-(2,3-dimethylphenoxy)propanoate (1.0 eq) in
methanol (10 volumes).

Reagent Addition: Add hydrazine hydrate (80% solution, 3.0-4.0 eq) dropwise to the solution
with stirring.

Reaction Condition: Heat the reaction mixture to reflux for 6-8 hours.

Monitoring: Monitor the completion of the reaction by TLC.
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« Isolation: Upon completion, concentrate the reaction mixture and pour it into cold water.

 Purification: Collect the precipitated solid by filtration, wash with water, and recrystallize from
a suitable solvent system (e.g., ethanol/water) to obtain the pure 2-(2,3-
Dimethylphenoxy)propanohydrazide.

Potential Biological Activity and Signaling Pathways

While the specific biological activities of 2-(2,3-Dimethylphenoxy)propanohydrazide have not
been reported, the broader class of phenoxy acid and phenoxy hydrazide derivatives is known
to exhibit a wide range of pharmacological effects.[1][2] These activities include anti-
inflammatory, antimicrobial, and anticancer properties.

Potential as COX-2 Inhibitors

Phenoxyacetic acid derivatives have been investigated as selective cyclooxygenase-2 (COX-2)
inhibitors.[3] The inhibition of COX-2 is a key mechanism for anti-inflammatory drugs, as it
blocks the conversion of arachidonic acid to prostaglandins, which are mediators of
inflammation and pain.

The diagram below illustrates the signaling pathway potentially targeted by this class of
compounds.
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Caption: Hypothesized mechanism of action via COX-2 inhibition.

Antimicrobial Potential

Derivatives of phenoxy compounds have also shown promise as antimicrobial agents.[4] Some
studies suggest that these molecules can target bacterial cell wall synthesis by interfering with
lipid intermediates, a mechanism that is attractive due to its specificity for bacterial cells over
mammalian cells.[4]

Conclusion

2-(2,3-Dimethylphenoxy)propanohydrazide represents a molecule of interest for further
chemical and biological investigation. Based on the chemistry of analogous compounds, it can
be synthesized in a straightforward manner from its corresponding carboxylic acid. Its structural
similarity to other biologically active phenoxy derivatives suggests potential for applications in
drug discovery, particularly in the areas of anti-inflammatory and antimicrobial research. The
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protocols and predictive data in this guide serve as a foundational resource for researchers
aiming to synthesize and explore the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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